Cas no 1396883-97-8 (3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide
• CAS No: 1396883-97-8
• MF: C₂₄H₂₅NO₄S
• MW: 423.524605512619
• CID: 6311416
• PubChem ID: 71781830
• Update Time: 2024-01-13

3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide
• 1396883-97-8
• AKOS024523883
• 3-(benzenesulfonyl)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)propanamide
• F5857-2789
• VU0525058-1
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-3-(phenylsulfonyl)propanamide
• 3-(benzenesulfonyl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]propanamide

• Inchi： 1S/C24H25NO4S/c1-24(27,21-14-12-20(13-15-21)19-8-4-2-5-9-19)18-25-23(26)16-17-30(28,29)22-10-6-3-7-11-22/h2-15,27H,16-18H2,1H3,(H,25,26)
• InChI Key： XEYDRTKFSNGOQB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NCC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)O)=O)(=O)=O

Computed Properties

• Exact Mass: 423.15042945g/mol
• Monoisotopic Mass: 423.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives